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Compound of Interest

Compound Name: Diphenyl phosphite

Cat. No.: B166088

An In-depth Technical Guide on Diphenyl
Phosphite

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides the fundamental molecular properties of diphenyl phosphite, a
compound utilized in various chemical syntheses.

Diphenyl phosphite is a diorganophosphite compound that appears as a colorless, viscous
liquid[1]. It is used as a reactant in the synthesis of various organic compounds, including a-
hydroxyphosphonates and a-aminomethanephosphonates[2][3]. Additionally, it finds application
as a stabilizer in the production of polymers to enhance their thermal and oxidative stability[4].

Core Molecular Data

The fundamental quantitative data for diphenyl phosphite is summarized in the table below.
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Property Value Citations
Molecular Formula C12H1103P [B14151[61[7]
Molar Mass 234.19 g/mol [112][3][516]171(8]
Linear Formula (CsHs0)2P(O)H [2]

Appearance Colorless liquid [1114]

Density 1.223 g/mL at 25 °C [2][3]

Melting Point 12 °C [1112]

Boiling Point 218-219 °C at 26 mmHg [2][3]

Refractive Index n20/D 1.558 [2][3]

Note on Advanced Requirements:

o Experimental Protocols: The determination of fundamental properties such as molecular
formula and molar mass are standard analytical procedures in chemistry and are not
typically presented as detailed, citable experimental protocols for a specific compound in this
context.

 Visualization: Signaling pathways and experimental workflows are not applicable to the
intrinsic molecular properties of a single chemical compound like diphenyl phosphite.
Therefore, no Graphviz diagrams have been generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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